Cas no 2172233-88-2 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid)

• Product Name: 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid
• CAS No: 2172233-88-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5783508
• PubChem ID: 165553624
• Update Time: 2025-06-09

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172233-88-2
• EN300-1480656
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]benzoic acid
• 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid

• Inchi： 1S/C28H26N2O5/c31-25(32)18-11-13-19(14-12-18)29-26(33)28(15-5-6-16-28)30-27(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-14,24H,5-6,15-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： PFMRVYAUGNDSCL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC2C=CC(C(=O)O)=CC=2)=O)CCCC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid

Introduction to 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic Acid (CAS No. 2172233-88-2)

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid (CAS No. 2172233-88-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclopentylglycine, is a derivative of cyclopentane and benzoic acid, with a unique structure that includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur.

The chemical structure of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid is characterized by its cyclopentane ring, which is linked to a benzoic acid moiety through an amide bond. The Fmoc protecting group is attached to the amino group of the cyclopentane ring, providing stability and selectivity in various chemical reactions. This compound has a molecular formula of C₂₆H₂₅NO₅ and a molecular weight of 435.48 g/mol.

In recent years, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules that play crucial roles in various biological processes, including cell signaling, enzyme regulation, and immune response. The ability to synthesize peptides with high purity and efficiency is critical for both academic research and industrial applications.

The Fmoc protecting group in 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid provides several advantages in peptide synthesis. Firstly, it is highly stable under basic conditions, which allows for the sequential addition of amino acids without premature deprotection. Secondly, the Fmoc group can be selectively removed using mild acidic conditions, such as piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This selective deprotection is crucial for maintaining the integrity and purity of the final peptide product.

Beyond its use in peptide synthesis, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid has also shown promise in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs that target specific biological pathways. For example, researchers have investigated its use in developing inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The cyclopentane ring provides a rigid structure that can enhance the binding affinity and selectivity of these inhibitors, making them more effective therapeutic candidates.

In addition to its therapeutic applications, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid has been used as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its unique chemical properties make it an ideal candidate for probing protein-protein interactions and identifying new drug targets. The ability to modify the structure of this compound through chemical synthesis allows researchers to fine-tune its properties for specific applications.

The synthesis of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the amide bond between the cyclopentane ring and benzoic acid. Various synthetic routes have been developed to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In conclusion, 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidobenzoic acid (CAS No. 2172233-88-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for peptide synthesis, drug discovery, and biochemical studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on scientific and medical fields.